Methyl (4R)-4-[(5R,6S,8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
Methyl (4R)-4-[(5R,6S,8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
Brand Name:
Vulcanchem
CAS No.:
3360-89-2
VCID:
VC0116404
InChI:
InChI=1S/C25H40O4/c1-15(5-8-23(28)29-4)18-6-7-19-17-14-22(27)21-13-16(26)9-11-25(21,3)20(17)10-12-24(18,19)2/h15,17-22,27H,5-14H2,1-4H3/t15-,17+,18-,19+,20+,21+,22+,24-,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC(C4C3(CCC(=O)C4)C)O)C
Molecular Formula:
C25H40O4
Molecular Weight:
404.6 g/mol
Methyl (4R)-4-[(5R,6S,8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
CAS No.: 3360-89-2
Reference Standards
VCID: VC0116404
Molecular Formula: C25H40O4
Molecular Weight: 404.6 g/mol
![Methyl (4R)-4-[(5R,6S,8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate - 3360-89-2](/images/no_structure.jpg)
| CAS No. | 3360-89-2 |
|---|---|
| Product Name | Methyl (4R)-4-[(5R,6S,8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
| Molecular Formula | C25H40O4 |
| Molecular Weight | 404.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(5R,6S,8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H40O4/c1-15(5-8-23(28)29-4)18-6-7-19-17-14-22(27)21-13-16(26)9-11-25(21,3)20(17)10-12-24(18,19)2/h15,17-22,27H,5-14H2,1-4H3/t15-,17+,18-,19+,20+,21+,22+,24-,25-/m1/s1 |
| Standard InChIKey | HDDPSAANGLHNKP-BPLWDLDSSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H]([C@H]4[C@@]3(CCC(=O)C4)C)O)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC(C4C3(CCC(=O)C4)C)O)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC(C4C3(CCC(=O)C4)C)O)C |
| Synonyms | Methyl-3-keto-6α-hydroxy-5β-cholanoate; 6α-Hydroxy-3-oxo-5β-cholan-24-oic Acid Methyl Ester |
| PubChem Compound | 15250687 |
| Last Modified | Nov 11 2021 |
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